BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Fenclorac: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fenclorac

Cat. No.: B1672496

The proper disposal of Fenclorac, a halogenated organic compound, is critical to ensure
laboratory safety, environmental protection, and regulatory compliance. As a chlorinated acetic
acid derivative, Fenclorac is classified as a hazardous waste and requires specific handling
and disposal procedures. This guide provides essential safety and logistical information for
researchers, scientists, and drug development professionals.

l. Immediate Safety and Handling Precautions

Before handling Fenclorac for disposal, it is imperative to consult the substance's Safety Data
Sheet (SDS) for specific hazard information and handling instructions. In the absence of a
specific SDS for Fenclorac, general precautions for halogenated organic compounds should
be strictly followed.

Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment when handling Fenclorac. This
includes:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

» Body Protection: A lab coat or chemical-resistant apron.
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» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or vapors.

Il. Step-by-Step Disposal Protocol

The disposal of Fenclorac must adhere to local, state, and federal hazardous waste
regulations. The following is a general protocol for the disposal of halogenated organic
compounds like Fenclorac.

» Waste Segregation:

o Do not mix Fenclorac waste with non-hazardous waste or other incompatible chemical
waste streams.

o Collect Fenclorac waste in a dedicated, properly labeled hazardous waste container.
Halogenated organic waste should be kept separate from non-halogenated organic waste.

[1][2]
» Container Selection and Labeling:

o Use a container that is compatible with Fenclorac. A high-density polyethylene (HDPE) or
glass container with a secure, tight-fitting lid is recommended.

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name ("Fenclorac") and its CAS number (36616-52-1). The label should also indicate the
hazards associated with the chemical (e.g., "Toxic,"” "Harmful to Aquatic Life").

e Accumulation and Storage:
o Store the waste container in a designated satellite accumulation area within the laboratory.

o The storage area should be a cool, dry, and well-ventilated location, away from
incompatible materials.

o Keep the waste container closed at all times, except when adding waste.

e Disposal Request and Pickup:
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o Once the waste container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) department to arrange for pickup.

o Do not attempt to dispose of Fenclorac down the drain or in regular trash, as it is harmful
to aquatic life and is not permissible by regulations.

lll. Quantitative Data Summary

The following table summarizes key identification and hazard data for Fenclorac.

Property Value

Chemical Name Fenclorac

CAS Number 36616-52-1[3][4][5][6]
Molecular Formula C14H16Cl202[3][6]

Halogenated Organic Compound, Hazardous

Hazard Classification
Waste

IV. Experimental Protocols Cited

This document provides procedural guidance for disposal and does not cite specific
experimental protocols for research involving Fenclorac. All laboratory work should be
conducted in accordance with your institution's approved research protocols and safety

guidelines.

V. Fenclorac Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Fenclorac.
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Caption: Logical workflow for the proper disposal of Fenclorac.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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